4,4'-Oxydipiperidine dihydrochloride
Overview
Description
4,4’-Oxydipiperidine dihydrochloride is a chemical compound with the IUPAC name 4,4’-oxydipiperidine dihydrochloride . It has a molecular weight of 257.2 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 4,4’-Oxydipiperidine dihydrochloride is1S/C10H20N2O.2ClH/c1-5-11-6-2-9 (1)13-10-3-7-12-8-4-10;;/h9-12H,1-8H2;2*1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
4,4’-Oxydipiperidine dihydrochloride is a solid compound . It should be stored at a temperature of 4°C and protected from light .Scientific Research Applications
Chemical Synthesis and Biomedical Applications
Analytical Methods and Bioactivity : The ninhydrin reaction, pivotal in the analysis of amino acids, peptides, and proteins, showcases the broad utility of specific chemical reactions in biological and agricultural sciences. This technique's adaptability to various substrates underscores the potential for chemical compounds in facilitating biochemical analyses and therapeutic developments (Friedman, 2004).
Anticancer and Antibacterial Properties : Research on 1,3,4-Oxadiazole derivatives highlights the therapeutic worth of certain chemical scaffolds, demonstrating significant anticancer, antibacterial, and a wide range of other bioactivities. This suggests that similarly structured compounds, such as 4,4'-Oxydipiperidine dihydrochloride, could be explored for similar biomedical applications (Verma et al., 2019).
Metal-Ion Sensing Applications : The development of 1,3,4-Oxadiazoles for metal-ion sensing emphasizes the role of heterocyclic compounds in detecting environmental and biological metal ions. Given the structural specificity required for such sensing capabilities, compounds like 4,4'-Oxydipiperidine dihydrochloride might be investigated for similar sensing or analytical applications (Sharma et al., 2022).
Environmental Impact and Degradation
- Herbicide Degradation : Studies on the environmental behavior and microbial degradation of 2,4-D herbicides underscore the importance of understanding the environmental pathways and degradation mechanisms of chemical compounds. Insights from such studies could inform research on the environmental fate of 4,4'-Oxydipiperidine dihydrochloride and strategies for mitigating its impact (Magnoli et al., 2020).
Safety and Hazards
properties
IUPAC Name |
4-piperidin-4-yloxypiperidine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.2ClH/c1-5-11-6-2-9(1)13-10-3-7-12-8-4-10;;/h9-12H,1-8H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDOHOQOYOVXGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2CCNCC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Oxydipiperidine dihydrochloride | |
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